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Compound of Interest

Compound Name: 1-Hexadecyl-3-phenylurea

Cat. No.: B15486420 Get Quote

Essential Safety and Handling Guide for 1-
Hexadecyl-3-phenylurea
This guide provides immediate, essential safety and logistical information for handling 1-
Hexadecyl-3-phenylurea in a laboratory setting. The following procedures are based on best

practices for handling similar solid urea-based compounds and are intended for researchers,

scientists, and drug development professionals.

Personal Protective Equipment (PPE)
Proper personal protective equipment is critical to ensure safety when handling 1-Hexadecyl-
3-phenylurea. The following table summarizes the recommended PPE for various laboratory

operations.
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Operation Eye Protection Hand Protection
Respiratory

Protection
Body Protection

Weighing and

Dispensing

Safety glasses

with side shields

or safety

goggles[1][2]

Chemical-

resistant gloves

(e.g., nitrile)[1][3]

N95 or P1 dust

mask if dust is

generated[1][2]

[3]

Laboratory coat

Solution

Preparation

Safety glasses

with side shields

or safety

goggles[1][2]

Chemical-

resistant gloves

(e.g., nitrile)[1][3]

Not generally

required if

handled in a

well-ventilated

area or fume

hood

Laboratory coat

Transferring

Solids

Safety glasses

with side shields

or safety

goggles[1][2]

Chemical-

resistant gloves

(e.g., nitrile)[1][3]

N95 or P1 dust

mask if dust is

generated[1][2]

[3]

Laboratory coat

Cleaning Spills

Safety glasses

with side shields

or safety

goggles[1][2]

Chemical-

resistant gloves

(e.g., nitrile)[1][3]

N95 or P1 dust

mask for dry

spills[2][3]

Laboratory coat

or coveralls for

large spills

Handling and Storage
Handling:

Avoid generating dust.[2]

Wash hands thoroughly after handling.[4]

Use in a well-ventilated area or under a chemical fume hood.

Do not eat, drink, or smoke in the laboratory.[2][4]

Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.carlroth.com/medias/SDB-7638-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAwMzJ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmhtTkM4NU1UYzVNekUwTXpVMk1qVTBMMU5FUWw4M05qTTRYMDFVWDBWT0xuQmtaZ3xmY2YyMjgyNzA0YWExYmM0NmY0YTI4YWRhMDAyODhmM2UyY2MxMDk2MWY4MTUxMmYwOGE3NjJlM2NjNmYwZWYx
https://www.mortonsmith-dawe.co.nz/resources/Urea-SDS-290425.pdf
https://www.carlroth.com/medias/SDB-7638-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAwMzJ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmhtTkM4NU1UYzVNekUwTXpVMk1qVTBMMU5FUWw4M05qTTRYMDFVWDBWT0xuQmtaZ3xmY2YyMjgyNzA0YWExYmM0NmY0YTI4YWRhMDAyODhmM2UyY2MxMDk2MWY4MTUxMmYwOGE3NjJlM2NjNmYwZWYx
https://huaxinfertilisermachinery.com/how-to-store-and-handle-urea-khad-safely/
https://www.carlroth.com/medias/SDB-7638-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAwMzJ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmhtTkM4NU1UYzVNekUwTXpVMk1qVTBMMU5FUWw4M05qTTRYMDFVWDBWT0xuQmtaZ3xmY2YyMjgyNzA0YWExYmM0NmY0YTI4YWRhMDAyODhmM2UyY2MxMDk2MWY4MTUxMmYwOGE3NjJlM2NjNmYwZWYx
https://www.mortonsmith-dawe.co.nz/resources/Urea-SDS-290425.pdf
https://huaxinfertilisermachinery.com/how-to-store-and-handle-urea-khad-safely/
https://www.carlroth.com/medias/SDB-7638-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAwMzJ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmhtTkM4NU1UYzVNekUwTXpVMk1qVTBMMU5FUWw4M05qTTRYMDFVWDBWT0xuQmtaZ3xmY2YyMjgyNzA0YWExYmM0NmY0YTI4YWRhMDAyODhmM2UyY2MxMDk2MWY4MTUxMmYwOGE3NjJlM2NjNmYwZWYx
https://www.mortonsmith-dawe.co.nz/resources/Urea-SDS-290425.pdf
https://www.carlroth.com/medias/SDB-7638-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAwMzJ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmhtTkM4NU1UYzVNekUwTXpVMk1qVTBMMU5FUWw4M05qTTRYMDFVWDBWT0xuQmtaZ3xmY2YyMjgyNzA0YWExYmM0NmY0YTI4YWRhMDAyODhmM2UyY2MxMDk2MWY4MTUxMmYwOGE3NjJlM2NjNmYwZWYx
https://huaxinfertilisermachinery.com/how-to-store-and-handle-urea-khad-safely/
https://www.carlroth.com/medias/SDB-7638-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAwMzJ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmhtTkM4NU1UYzVNekUwTXpVMk1qVTBMMU5FUWw4M05qTTRYMDFVWDBWT0xuQmtaZ3xmY2YyMjgyNzA0YWExYmM0NmY0YTI4YWRhMDAyODhmM2UyY2MxMDk2MWY4MTUxMmYwOGE3NjJlM2NjNmYwZWYx
https://www.mortonsmith-dawe.co.nz/resources/Urea-SDS-290425.pdf
https://www.carlroth.com/medias/SDB-7638-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAwMzJ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmhtTkM4NU1UYzVNekUwTXpVMk1qVTBMMU5FUWw4M05qTTRYMDFVWDBWT0xuQmtaZ3xmY2YyMjgyNzA0YWExYmM0NmY0YTI4YWRhMDAyODhmM2UyY2MxMDk2MWY4MTUxMmYwOGE3NjJlM2NjNmYwZWYx
https://huaxinfertilisermachinery.com/how-to-store-and-handle-urea-khad-safely/
https://www.carlroth.com/medias/SDB-7638-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAwMzJ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmhtTkM4NU1UYzVNekUwTXpVMk1qVTBMMU5FUWw4M05qTTRYMDFVWDBWT0xuQmtaZ3xmY2YyMjgyNzA0YWExYmM0NmY0YTI4YWRhMDAyODhmM2UyY2MxMDk2MWY4MTUxMmYwOGE3NjJlM2NjNmYwZWYx
https://www.mortonsmith-dawe.co.nz/resources/Urea-SDS-290425.pdf
https://huaxinfertilisermachinery.com/how-to-store-and-handle-urea-khad-safely/
https://www.carlroth.com/medias/SDB-7638-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAwMzJ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmhtTkM4NU1UYzVNekUwTXpVMk1qVTBMMU5FUWw4M05qTTRYMDFVWDBWT0xuQmtaZ3xmY2YyMjgyNzA0YWExYmM0NmY0YTI4YWRhMDAyODhmM2UyY2MxMDk2MWY4MTUxMmYwOGE3NjJlM2NjNmYwZWYx
https://www.mortonsmith-dawe.co.nz/resources/Urea-SDS-290425.pdf
https://www.carlroth.com/medias/SDB-7638-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAwMzJ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmhtTkM4NU1UYzVNekUwTXpVMk1qVTBMMU5FUWw4M05qTTRYMDFVWDBWT0xuQmtaZ3xmY2YyMjgyNzA0YWExYmM0NmY0YTI4YWRhMDAyODhmM2UyY2MxMDk2MWY4MTUxMmYwOGE3NjJlM2NjNmYwZWYx
https://huaxinfertilisermachinery.com/how-to-store-and-handle-urea-khad-safely/
https://www.mortonsmith-dawe.co.nz/resources/Urea-SDS-290425.pdf
https://huaxinfertilisermachinery.com/how-to-store-and-handle-urea-khad-safely/
https://www.mortonsmith-dawe.co.nz/resources/Urea-SDS-290425.pdf
https://www.fishersci.com/store/msds?partNumber=AC131022500&countryCode=US&language=en
https://www.mortonsmith-dawe.co.nz/resources/Urea-SDS-290425.pdf
https://www.fishersci.com/store/msds?partNumber=AC131022500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a tightly closed container in a dry and well-ventilated place.

Keep away from strong oxidizing agents.[4]

Recommended storage temperature is typically between 15-25°C (59-77°F).[1]

Spill Management and Disposal
Spill Management:

Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

suitable, labeled container for disposal.[3]

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and collect the material using a method that minimizes dust generation

(e.g., using a HEPA-filtered vacuum).

Clean the spill area with a damp cloth or paper towels to remove any remaining residue.

Disposal:

Dispose of 1-Hexadecyl-3-phenylurea and any contaminated materials in accordance with

all applicable federal, state, and local regulations.

Do not dispose of down the drain.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[4]

[5]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Get

medical advice if skin irritation persists.[5]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[6]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison

control center immediately.[1][4]

Operational Workflow for Handling 1-Hexadecyl-3-
phenylurea
The following diagram outlines the standard operational workflow for the safe handling of 1-
Hexadecyl-3-phenylurea, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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